![molecular formula C22H22N4OS2 B2417793 N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide CAS No. 1171476-24-6](/img/structure/B2417793.png)
N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide
Description
N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C22H22N4OS2 and its molecular weight is 422.57. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound has been utilized as a precursor for synthesizing a variety of heterocycles, such as pyrrole, pyridine, and thiazole derivatives. These derivatives have been investigated for their insecticidal properties, particularly against the cotton leafworm, Spodoptera littoralis. This shows the compound's potential in developing novel pest control agents (Fadda et al., 2017).
Antimicrobial and Antifungal Activities :
- Innovations in the field of antimicrobial and antifungal agents have been explored using this compound. Novel thiazoles with incorporated pyrazole moiety have shown significant antimicrobial and antifungal activities, suggesting the compound's use in developing new therapeutic agents (Saravanan et al., 2010).
Chemical Coordination and Antioxidant Activity :
- The compound has played a crucial role in synthesizing novel Co(II) and Cu(II) coordination complexes. These complexes have been characterized and their antioxidant activities evaluated, indicating the compound's utility in creating molecules with potential health benefits (Chkirate et al., 2019).
Reactivity in Synthesis of Derivatives :
- The reactivity of the compound has been explored for facile synthesis of derivatives like pyrazole, thiazole, and thiophene. This showcases the compound's versatility in contributing to the diversity of chemical structures, which can be pivotal for various scientific applications (Khalil et al., 2012).
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(4-ethylsulfanylphenyl)-N-(2-pyrazol-1-ylethyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4OS2/c1-2-28-18-10-8-17(9-11-18)16-21(27)26(15-14-25-13-5-12-23-25)22-24-19-6-3-4-7-20(19)29-22/h3-13H,2,14-16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLFZYHQAOJYOIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)CC(=O)N(CCN2C=CC=N2)C3=NC4=CC=CC=C4S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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